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Compound of Interest

Compound Name: N-Desbutyl Bupivacaine-d6

Cat. No.: B15589999 Get Quote

For researchers, scientists, and drug development professionals, N-Desbutyl Bupivacaine-d6
is a critical analytical tool, primarily utilized as an internal standard in pharmacokinetic and

metabolic studies of its parent compound, Bupivacaine. This guide provides an in-depth

overview of its commercial availability, key technical data, and relevant experimental contexts.

Commercial Availability and Product Specifications
N-Desbutyl Bupivacaine-d6 is available from several specialized chemical suppliers. The

following table summarizes the product information gathered from various commercial sources.

It is important to note that while certificates of analysis for the non-deuterated form are

available, specific quantitative data for the deuterated analog, such as isotopic enrichment,

may require direct inquiry with the suppliers.
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Supplier
Product
Code/Catal
og No.

Molecular
Formula

Molecular
Weight (
g/mol )

Stated
Purity

Available
Formats

LGC

Standards

(distributor for

Toronto

Research

Chemicals)

TRC-

D288787-

2.5MG

C₁₄H₁₄D₆N₂O 238.36

Not specified;

>95% for

non-

deuterated

Neat (2.5 mg)

MedChemEx

press

HY-

W045132S
Not specified Not specified Not specified 2.5 mg

HPC

Standards
679833 C₁₄H₁₄D₆N₂O 238.36 Not specified 10 mg

ChemScene

CS-0038135

(non-

deuterated)

C₁₄H₂₀N₂O 232.32 ≥98% Not specified

Santa Cruz

Biotechnolog

y

sc-219101

(non-

deuterated)

C₁₄H₂₀N₂O 232.32 ≥99% Not specified

Note: Data for non-deuterated N-Desbutyl Bupivacaine from ChemScene and Santa Cruz

Biotechnology are included for purity reference.

A sample Certificate of Analysis for the non-deuterated "Bupivacaine EP Impurity B" (another

name for N-Desbutyl Bupivacaine) typically includes tests for appearance, water content,

identification by ¹H-NMR, IR, and Mass Spectrometry, and purity by HPLC[1]. For N-Desbutyl
Bupivacaine-d6, a Certificate of Analysis would additionally be expected to provide data on its

isotopic purity.

Biological Context: Bupivacaine Metabolism and
Mechanism of Action
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N-Desbutyl Bupivacaine is a major metabolite of the widely used local anesthetic,

Bupivacaine[2][3]. The metabolic pathway primarily occurs in the liver, where Bupivacaine

undergoes N-dealkylation, hydroxylation, and subsequent conjugation. Understanding the

metabolic fate of Bupivacaine is crucial for toxicological and pharmacological assessments,

and the use of deuterated standards like N-Desbutyl Bupivacaine-d6 is instrumental in these

studies.

Bupivacaine's primary mechanism of action is the blockade of voltage-gated sodium channels

in neuronal membranes, which inhibits the initiation and conduction of nerve impulses.

However, it is also known to interact with other targets, which are relevant to its therapeutic

effects and potential cardiotoxicity. These include the NMDA receptor and the SCN5A cardiac

sodium channel.

Experimental Protocols
While specific experimental protocols for N-Desbutyl Bupivacaine-d6 are not readily

published, its primary application is as an internal standard for quantitative analysis by liquid

chromatography-tandem mass spectrometry (LC-MS/MS). Below is a generalized protocol for

the quantification of N-Desbutyl Bupivacaine in a biological matrix.

Protocol: Quantification of N-Desbutyl Bupivacaine in
Plasma using LC-MS/MS with N-Desbutyl Bupivacaine-
d6 as an Internal Standard
1. Objective: To determine the concentration of N-Desbutyl Bupivacaine in plasma samples.

2. Materials:

Plasma samples

N-Desbutyl Bupivacaine (non-deuterated standard for calibration curve)

N-Desbutyl Bupivacaine-d6 (Internal Standard, IS)

Acetonitrile (ACN)

Formic Acid (FA)
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Water (LC-MS grade)

Protein precipitation plates or tubes

3. Procedure:

Sample Preparation (Protein Precipitation):

Thaw plasma samples on ice.

To 100 µL of plasma, add 10 µL of N-Desbutyl Bupivacaine-d6 internal standard solution

(concentration to be optimized, e.g., 100 ng/mL in methanol).

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: A typical gradient would start at a low percentage of B, ramp up to a high

percentage to elute the analyte and IS, and then re-equilibrate. (e.g., 0-0.5 min 5% B,

0.5-2.5 min ramp to 95% B, 2.5-3.5 min hold at 95% B, 3.5-4.0 min return to 5% B, 4.0-

5.0 min re-equilibrate).

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.
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Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+).

MRM Transitions:

N-Desbutyl Bupivacaine: Precursor ion (Q1) m/z 233.2 -> Product ion (Q3) m/z (e.g.,

84.1, 150.1).

N-Desbutyl Bupivacaine-d6 (IS): Precursor ion (Q1) m/z 239.2 -> Product ion (Q3)

m/z (e.g., 90.1, 150.1).

Note: Specific transitions and collision energies should be optimized for the instrument

in use.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the

concentration of the non-deuterated N-Desbutyl Bupivacaine standards.

Determine the concentration of N-Desbutyl Bupivacaine in the unknown samples by

interpolating their peak area ratios from the calibration curve.

Visualizations
Bupivacaine Metabolism
The following diagram illustrates the primary metabolic conversion of Bupivacaine to N-

Desbutyl Bupivacaine.
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Bupivacaine Mechanism on Sodium Channels
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Bupivacaine Off-Target Interactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15589999#commercial-suppliers-of-n-desbutyl-
bupivacaine-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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